Cas no 2137563-64-3 (1-Propanone, 1-(2,7-diazaspiro[3.5]non-7-yl)-)

• Product Name: 1-Propanone, 1-(2,7-diazaspiro[3.5]non-7-yl)-
• CAS No: 2137563-64-3
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 5256940
• Update Time: 2025-11-06

1-Propanone, 1-(2,7-diazaspiro[3.5]non-7-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(2,7-diazaspiro[3.5]non-7-yl)-

• Inchi： 1S/C10H18N2O/c1-2-9(13)12-5-3-10(4-6-12)7-11-8-10/h11H,2-8H2,1H3
• InChI Key： SKVJWXWERHAEQE-UHFFFAOYSA-N
• SMILES： C(N1CCC2(CNC2)CC1)(=O)CC

Additional information on 1-Propanone, 1-(2,7-diazaspiro[3.5]non-7-yl)-

Comprehensive Overview of 1-Propanone, 1-(2,7-diazaspiro[3.5]non-7-yl)- (CAS No. 2137563-64-3)

The compound 1-Propanone, 1-(2,7-diazaspiro[3.5]non-7-yl)- (CAS No. 2137563-64-3) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique spirocyclic structure, featuring a 2,7-diazaspiro[3.5]nonane core, makes it a valuable scaffold for designing novel bioactive compounds. Researchers are particularly interested in its potential applications as a pharmacophore in the development of central nervous system (CNS) therapeutics, given its ability to modulate neurotransmitter systems.

In recent years, the demand for spirocyclic compounds like 1-Propanone, 1-(2,7-diazaspiro[3.5]non-7-yl)- has surged due to their enhanced binding affinity and selectivity toward biological targets. This aligns with the growing trend in precision medicine, where tailored molecular structures are critical for addressing complex diseases. The compound's CAS No. 2137563-64-3 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and fragment-based drug design.

One of the key advantages of 1-Propanone, 1-(2,7-diazaspiro[3.5]non-7-yl)- lies in its structural versatility. The diazaspiro moiety can be further functionalized to optimize pharmacokinetic properties, such as solubility and metabolic stability. This adaptability is crucial for overcoming challenges in blood-brain barrier (BBB) penetration, a hot topic in neuropharmacology. Recent studies have explored its derivatives as potential candidates for treating neurodegenerative disorders, leveraging its rigid three-dimensional framework to improve target engagement.

The synthesis of 1-Propanone, 1-(2,7-diazaspiro[3.5]non-7-yl)- often involves multistep organic reactions, including cyclization and amination strategies. These methods are widely discussed in synthetic chemistry forums, as researchers seek to optimize yields and purity. The compound's CAS No. 2137563-64-3 is also linked to patents focusing on small-molecule inhibitors, highlighting its commercial potential in biopharmaceutical innovation.

Beyond its pharmaceutical applications, 1-Propanone, 1-(2,7-diazaspiro[3.5]non-7-yl)- is a subject of interest in computational chemistry. Molecular docking simulations and quantitative structure-activity relationship (QSAR) studies frequently feature this compound to predict its interactions with enzyme active sites. Such computational approaches are increasingly popular among researchers aiming to reduce drug development timelines and costs.

In conclusion, 1-Propanone, 1-(2,7-diazaspiro[3.5]non-7-yl)- (CAS No. 2137563-64-3) represents a promising frontier in drug discovery and chemical biology. Its spirocyclic architecture and functional group diversity make it a versatile tool for addressing unmet medical needs. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing next-generation therapeutics.